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Compound of Interest

Compound Name: 4-Butoxy-2,3-difluorophenol

Cat. No.: B150618 Get Quote

Application Notes and Protocols for 4-Butoxy-
2,3-difluorophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and storage precautions for 4-Butoxy-2,3-
difluorophenol (CAS No. 136239-68-4). The information is intended to ensure the safety of

laboratory personnel and maintain the integrity of the compound.

Compound Information
Structure:

General Description:

4-Butoxy-2,3-difluorophenol is a substituted phenol derivative. The presence of the difluoro-

and butoxy- groups influences its chemical reactivity and physical properties. As with other

phenolic compounds, it should be handled with care due to potential irritant and toxic

properties. The fluorination may enhance its metabolic stability and alter its acidity compared to

non-fluorinated analogs.
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Due to the limited availability of specific experimental data for 4-Butoxy-2,3-difluorophenol in
publicly accessible literature, the following table includes data from the supplier and general

data for closely related phenolic and air-sensitive compounds. This information should be used

as a guideline, and in-house evaluation is recommended for critical applications.

Parameter Value/Recommendation Source/Rationale

Purity ≥ 96% [1]

Appearance
Not explicitly stated; likely a

solid or liquid

General properties of similar

phenols

Storage Temperature Cool, dry place Supplier recommendation

Recommended Storage
2-8°C, under inert atmosphere

(e.g., Argon or Nitrogen)

Best practice for phenolic and

potentially air-sensitive

compounds

Incompatible Materials
Strong oxidizing agents,

Strong bases
General reactivity of phenols

Solubility
Soluble in most organic

solvents

General properties of similar

ethers and phenols

Safety and Handling Precautions
Personal Protective Equipment (PPE)
When handling 4-Butoxy-2,3-difluorophenol, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation before use.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For operations with

a higher risk of splashing, a chemical-resistant apron is recommended.

Engineering Controls
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Ventilation: All handling of 4-Butoxy-2,3-difluorophenol should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.

First Aid Measures
In case of skin contact: Immediately wash the affected area with copious amounts of soap

and water. Remove contaminated clothing. Seek medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage Protocols
Short-term Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Long-term Storage: For long-term stability, it is recommended to store 4-Butoxy-2,3-
difluorophenol at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) to prevent

potential oxidation or degradation.

Container: Use amber glass vials or other containers that protect the compound from light.

Experimental Protocols
The following is a representative experimental protocol for a Williamson ether synthesis, a

common method for preparing compounds like 4-Butoxy-2,3-difluorophenol. This protocol is

provided as an example and should be adapted and optimized based on specific laboratory

conditions and safety assessments.
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Synthesis of an Analogous Aryl Ether (Illustrative
Protocol)
This protocol describes the synthesis of a generic aryl ether from a phenol and an alkyl halide.

Materials:

2,3-Difluorophenol (starting material for synthesis of the title compound)

1-Bromobutane

Potassium Carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Diethyl ether

1 M Hydrochloric acid (HCl)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware
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Procedure:

To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 2,3-

difluorophenol (1.0 eq) and anhydrous acetone (10 mL per gram of phenol).

Add anhydrous potassium carbonate (2.0 eq) to the stirring solution.

Add 1-bromobutane (1.1 eq) dropwise to the suspension.

Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain for 12-24

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and wash it with a small amount of acetone.

Concentrate the filtrate under reduced pressure to remove the acetone.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel.
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Caption: Workflow for the safe handling of 4-Butoxy-2,3-difluorophenol.
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Logical Relationship for Storage

Storage Conditions Avoid Contact With

4-Butoxy-2,3-difluorophenol

Cool Temperature
(2-8 °C Recommended)

Inert Atmosphere
(Argon or Nitrogen)

Protection from Light
(Amber Vial) Tightly Sealed Container Strong Oxidizing Agents Strong Bases

Click to download full resolution via product page

Caption: Key storage precautions for 4-Butoxy-2,3-difluorophenol.

Disclaimer: The information provided in this document is intended for use by qualified

individuals trained in chemical handling. It is not a substitute for a thorough safety review and

risk assessment prior to use. Always consult the most recent Safety Data Sheet (SDS) from the

supplier and follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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